2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide
Overview
Description
2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide, also known as DMBA-IA, is a compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been extensively investigated.
Mechanism of Action
The mechanism of action of 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide is not fully understood, but it is believed to act by modulating the activity of certain enzymes and receptors in the body. Specifically, 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. Additionally, 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide has been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a receptor that is involved in the regulation of glucose and lipid metabolism. These mechanisms of action may explain some of the observed effects of 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide on cancer, inflammation, and neurological disorders.
Biochemical and Physiological Effects:
2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on COX-2 and PPARγ, 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide has been shown to inhibit the activity of other enzymes, such as lipoxygenase and nitric oxide synthase. Additionally, 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. These effects may explain some of the observed anti-inflammatory and anti-cancer effects of 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide in lab experiments is that it has been extensively studied and its properties and effects are well understood. Additionally, 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide is relatively easy to synthesize and is commercially available from a variety of sources. However, one limitation of using 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide is that its mechanism of action is not fully understood, which may make it difficult to design experiments to investigate its effects in specific contexts.
Future Directions
There are many potential future directions for research on 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide. One area of interest is investigating its potential as an anti-cancer agent, particularly in the context of breast cancer. Additionally, further research is needed to fully understand the mechanisms of action of 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide and how it interacts with other enzymes and receptors in the body. Finally, there is potential for 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide to be used in the development of new treatments for neurological disorders, such as Alzheimer's disease and depression.
Scientific Research Applications
2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide has been used in a variety of scientific research applications, including studies on cancer, inflammation, and neurological disorders. One study found that 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide inhibited the growth of breast cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent. Other studies have investigated the effects of 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide on inflammation, with promising results indicating that it may be effective in reducing inflammation in a variety of contexts. Additionally, 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(2-methoxy-1-methylethyl)acetamide has been shown to have potential as a treatment for neurological disorders, with studies indicating that it may improve cognitive function and reduce symptoms of depression.
properties
IUPAC Name |
2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(1-methoxypropan-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-10-5-11(2)16-13(9-20-14(16)6-10)7-15(18)17-12(3)8-19-4/h5-6,9,12H,7-8H2,1-4H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNJLAHQMXLRUDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)OC=C2CC(=O)NC(C)COC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-chloro-2-(2-methoxyethoxy)phenyl]-2-(2-nitrophenoxy)acetamide](/img/structure/B4231296.png)
![7-chloro-2-(4-methoxybenzyl)-1'-propyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione](/img/structure/B4231297.png)
![1-[(4-methoxyphenyl)sulfonyl]-N-(2-pyridinylmethyl)-3-piperidinecarboxamide](/img/structure/B4231306.png)
![1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione](/img/structure/B4231311.png)
![N-(2,4-dichlorophenyl)-2-(3,5-dioxo-8-phenyl-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetamide](/img/structure/B4231318.png)
![3-[(4-ethoxyphenyl)amino]-1-(4-phenoxyphenyl)-2,5-pyrrolidinedione](/img/structure/B4231330.png)
![1-[(4-chloro-2-methylphenoxy)acetyl]-4-(pentafluorophenyl)piperazine](/img/structure/B4231337.png)
![3-{2-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-indole](/img/structure/B4231339.png)
![2-(benzylthio)-5-chloro-N-{3-[(methylamino)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}-4-pyrimidinecarboxamide](/img/structure/B4231344.png)
![3-chloro-N-{1-[4-methyl-5-({2-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]ethyl}benzamide](/img/structure/B4231346.png)
![N-[4-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-4-cyano-2-fluorobenzamide](/img/structure/B4231354.png)
![N-(2,5-dimethoxyphenyl)-5-(4-methoxyphenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4231374.png)
![N-{1-[4-ethyl-5-({2-[(2-fluorophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]-2-methylpropyl}-4-methoxybenzamide](/img/structure/B4231375.png)